Cas no 694-81-5 (4,5-dimethylpyrimidine)

• Product Name: 4,5-dimethylpyrimidine
• CAS No: 694-81-5
• MF: C₆H₈N₂
• MW: 108.141120910645
• CID: 500716
• PubChem ID: 572516
• Update Time: 2025-04-19

4,5-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,4,5-dimethyl-
• 4,5-Dimethylpyrimidine
• Pyrimidine, 4,5-dimethyl- (6CI,7CI,8CI,9CI)
• Pyrimidine, 4,5-dimethyl-
• AKOS006371231
• XPCYMUBTCGGWOH-UHFFFAOYSA-N
• AMY25241
• EN300-190728
• 694-81-5
• SCHEMBL409307
• SB55946
• 4.5-Dimethylpyrimidin
• 4,5-dimethylpyrimidine

• Inchi： 1S/C6H8N2/c1-5-3-7-4-8-6(5)2/h3-4H,1-2H3
• InChI Key： XPCYMUBTCGGWOH-UHFFFAOYSA-N
• SMILES： N1C=NC=C(C)C=1C

Computed Properties

• Exact Mass: 108.06884
• Monoisotopic Mass: 108.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.0265 (rough estimate)
• Melting Point: 3°C
• Boiling Point: 192.78°C (rough estimate)
• Refractive Index: 1.4880 (estimate)
• PSA: 25.78